Cas no 135901-81-4 (3-Acetyl-4-propoxybenzoic acid)
135901-81-4 structure
Product Name:3-Acetyl-4-propoxybenzoic acid
CAS No:135901-81-4
MF:C12H14O4
MW:222.237164020538
CID:2113385
Update Time:2023-08-04
3-Acetyl-4-propoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-acetyl-4-propoxyBenzoic acid
- 3-Acetyl-4-propoxy-benzoic acid
- 3-Acetyl-4-propoxybenzoic acid
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- Inchi: 1S/C12H14O4/c1-3-6-16-11-5-4-9(12(14)15)7-10(11)8(2)13/h4-5,7H,3,6H2,1-2H3,(H,14,15)
- InChI Key: NVXAMXHFYNMGND-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C(=O)O)=CC=1C(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 262
- Topological Polar Surface Area: 63.6
3-Acetyl-4-propoxybenzoic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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